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Fluoroacetone Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of fluoroacetone. The

following troubleshooting guides and frequently asked questions (FAQs) address specific

issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with fluoroacetone?

A1: Fluoroacetone is a highly toxic and flammable liquid and vapor.[1][2][3][4] It is fatal if

swallowed, inhaled, or in contact with skin.[1][3][5] It can cause serious eye and skin irritation

and may cause respiratory irritation.[2][3][6] Vapors can form an explosive mixture with air.[1][4]

Q2: What immediate actions should I take in case of accidental exposure to fluoroacetone?

A2: In case of any exposure, seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][2]
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If breathing has ceased, apply artificial respiration. Do not use mouth-to-mouth

resuscitation.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person.[1]

Q3: What personal protective equipment (PPE) is required when handling fluoroacetone?

A3: Appropriate PPE is crucial to ensure safety. This includes:

Eye/Face Protection: Wear chemical splash goggles and a face shield.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1][2] All handling should be conducted in a chemical fume hood.[1]

Q4: How should I properly store fluoroacetone?

A4: Fluoroacetone should be stored in a tightly closed container in a cool, dry, and well-

ventilated area away from sources of ignition.[1][2][7] It is recommended to store it in a

refrigerator/flammables cabinet.[1][2]

Q5: What materials are incompatible with fluoroacetone?

A5: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[2]

Q6: What should I do in the event of a fluoroacetone spill?

A6: In case of a spill, immediately evacuate the area and remove all sources of ignition.[1] Use

a spark-proof tool.[1] Absorb the spill with inert material such as vermiculite, sand, or earth, and

place it in a suitable, closed container for disposal.[1][2] Ensure adequate ventilation.[1]

Quantitative Data Summary
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The following tables summarize the key physical and chemical properties of fluoroacetone.

Property Value

Chemical Formula C₃H₅FO

Molar Mass 76.07 g/mol

Appearance Colorless to pale yellow liquid

Density 1.054 g/mL at 25°C

Boiling Point 75°C

Flash Point 7°C (44.6°F)

Storage Temperature 2-8°C

Data sourced from multiple references.[4][5][7][8][9]

Experimental Protocols
Standard Handling Protocol for Fluoroacetone

Preparation: Before handling, ensure that a chemical fume hood, eyewash station, and

safety shower are readily accessible.[1] All personnel must be equipped with the appropriate

PPE as outlined in the FAQ section.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[1][2] Use spark-proof tools and explosion-proof equipment.[1][2]

Procedure: Conduct all work within a certified chemical fume hood to minimize inhalation

exposure.[1] Avoid contact with eyes, skin, and clothing.[1] Do not breathe vapors or mist.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2] Clean all

equipment and the work area to remove any residual contamination.

Spill Clean-up Protocol
Evacuation and Ignition Source Control: Immediately evacuate all personnel from the spill

area. Eliminate all potential ignition sources (e.g., open flames, sparks, hot surfaces).[1]
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Ventilation: Ensure the area is well-ventilated to disperse vapors.[1]

Containment and Absorption: Wearing appropriate PPE, contain the spill using an inert

absorbent material like vermiculite, sand, or earth.[1]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealed container for hazardous waste disposal.[1][2]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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